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Compound of Interest

Compound Name: Antimony iron oxide (SbFeO4)

CAS No.: 15600-71-2

Cat. No.: B098953

Get Quote

Executive Summary
Subject: Iron Antimonate (

) Nanoparticles. Classification: Mixed-Metal Oxide (Rutile-type structure, Space Group

). Primary Utility: Catalysis, Gas Sensing, and emerging exploration in Heavy-Metal Contrast
Agents and Stable Antimony Delivery Vectors.

Critical Distinction for Drug Development: Researchers must distinguish between

(a stoichiometric compound with a rutile structure) and Sb-doped Iron Oxide (Spinels like

). While the latter is magnetic and used for hyperthermia,

is typically antiferromagnetic or exhibits spin-glass behavior, rendering it unsuitable for
magnetic actuation but highly relevant for high-Z contrast imaging (CT) and catalytic reactive
oxygen species (ROS) generation.

Part 1: Fundamental Crystallography & Morphology
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Understanding the unit cell is the prerequisite for controlling particle shape.

crystallizes in a trirutile structure.[1] Unlike cubic spinels (spherical tendency), the tetragonal
nature of the trirutile lattice (

) creates an intrinsic bias toward anisotropic growth, naturally favoring nanorods or nanocubes
over perfect spheres.

Morphology-Function Relationship
Morphology Typical Size Range Surface Area (BET)

Primary
Application

Ultra-small

Nanoparticles
3 – 5 nm 75 – 116

High-surface

catalysis; Intracellular

ROS generation.

Nanorods
L: 50-200 nm, D: 10-

20 nm
40 – 60

Enhanced cellular

uptake (endocytosis);

Electrochemical

sensing.

Nanocubes 20 – 100 nm < 40 Packing density;

Battery cathodes.

Part 2: Synthesis Protocols (The "How")
To achieve precise size distributions, we compare two distinct methodologies: Sonochemical

Synthesis (for ultra-small particles) and Hydrothermal Synthesis (for anisotropic rods).

Protocol A: Sonochemical Synthesis (Target: 3–5 nm
Particles)
Best for: Maximizing surface area and generating ultra-fine dispersions.

Mechanism: Acoustic cavitation creates localized hotspots (>5000 K, >1000 bar), driving the

rapid hydrolysis of precursors and preventing extensive crystal growth.

Reagents:
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Iron Precursor: Iron(III) Nitrate Nonahydrate [

]

Antimony Precursor: Antimony(III) Chloride [

] (Dissolved in minimal HCl to prevent premature hydrolysis)

Precipitating Agent: Ammonium Hydroxide (

) or Urea

Step-by-Step Workflow:

Precursor Dissolution: Dissolve stoichiometric amounts (1:1 molar ratio) of Fe and Sb

precursors in deionized water. Note: Maintain acidic pH initially to keep Sb in solution.

Sonication: Insert an ultrasonic horn (20 kHz, high intensity) into the solution.

Precipitation: Dropwise add

under continuous sonication until pH reaches ~8. The rapid mixing prevents localized
concentration gradients.

Cavitation Phase: Continue sonication for 30–60 minutes. The energy input drives the

formation of amorphous Fe-Sb-O clusters.

Washing: Centrifuge and wash with water/ethanol (3x) to remove chloride and nitrate ions.

Calcination (Critical Step):

300°C: Yields ~3 nm particles (High surface area: ~116

).

450°C: Yields ~5 nm particles (Increased crystallinity, lower surface area: ~75

).

Protocol B: Hydrothermal Synthesis (Target: Nanorods)
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Best for: Creating high-aspect-ratio structures for cellular interaction studies.

Mechanism: High pressure and moderate temperature allow anisotropic crystal growth along

the c-axis of the rutile lattice.

Step-by-Step Workflow:

Solvothermal Mix: Mix

and

in a water/ethanol (1:1) solvent.[2][3]

Mineralizer: Add NaOH to adjust pH to >10.

Autoclave: Transfer to a Teflon-lined stainless steel autoclave.

Thermal Treatment: Heat at 160–200°C for 12–24 hours.

Control: Longer times (24h) favor longer rods due to Ostwald ripening.

Purification: Wash the resulting precipitate with dilute HCl (to remove unreacted hydroxides)

followed by water.

Drying: Vacuum dry at 60°C. Note: Calcination is often unnecessary as the hydrothermal

environment promotes crystallinity.

Synthesis Decision Logic

Target Morphology?

Ultra-small (<10nm)
High Surface Area

Nanorods/Cubes
Shape Control

Protocol A:
Sonochemical

Fast Nucleation

Protocol B:
Hydrothermal

Slow Growth

Calcination 300°C
(Size: ~3nm)

Calcination 450°C
(Size: ~5nm)

Ostwald Ripening
(12-24h)
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Click to download full resolution via product page

Figure 1: Decision tree for selecting synthesis route based on desired particle morphology.

Part 3: Characterization Framework (The
"Validation")
A self-validating protocol requires verifying three attributes: Phase Purity, Size Distribution, and

Surface Chemistry.

Phase Identification (XRD)[3][4]
Technique: X-Ray Diffraction (Cu K

).

Target Pattern: Match against JCPDS Card No. 46-1387 (Rutile

).

Validation Check:

Absence of peaks at

(Hematite,

) or

(Senarmontite,

).

Scherrer Equation: Use the (110) peak width to estimate crystallite size (

).

Morphological Analysis (TEM/SEM)[2][5][6]
Technique: Transmission Electron Microscopy (TEM) at 200 kV.
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Protocol: Disperse powder in ethanol, sonicate for 15 mins, drop-cast on carbon-coated

copper grid.

Data Extraction: Measure >100 particles to generate a histogram.

Success Metric: Standard deviation

indicates monodispersity.

Surface & Chemical State (XPS)
Technique: X-ray Photoelectron Spectroscopy.[4]

Critical Markers:

Fe 2p: Doublet at ~711 eV (

) confirming

.

Sb 3d: Peak at ~540 eV (

) confirming

.

Note: The presence of

indicates incomplete oxidation and potential toxicity issues (as

is more cytotoxic than

).

Characterization Workflow
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Figure 2: Quality control workflow ensuring phase purity, size uniformity, and chemical safety.

Part 4: Biomedical Implications for Drug
Development[8]
While

is not a standard hyperthermia agent, its unique physicochemical properties offer niche
opportunities in drug development.

Stability and Toxicity Mitigation
Antimony compounds (e.g., Meglumine Antimoniate) are standard treatments for

Leishmaniasis. However, systemic toxicity is a major hurdle.

Hypothesis:

nanoparticles, being highly stable ceramics (insoluble in water/mild acid), could act as
"Trojan Horse" vectors. They can be uptaken by macrophages (where Leishmania parasites
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reside) and slowly degrade in the acidic lysosome (

), releasing therapeutic Sb locally while minimizing systemic exposure.

Validation: Verify stability in neutral PBS vs. degradation in citrate buffer (pH 4.5).

CT Contrast Potential
Antimony (Atomic Number

) has a higher X-ray attenuation coefficient than Iron (

).

Application:

nanoparticles can serve as dual-modal contrast agents (T2-weighted MRI from Fe spin glass
clusters + CT contrast from Sb), providing superior resolution to standard Iron Oxide
particles.

Reactive Oxygen Species (ROS) Generation
The semiconducting nature of

(Band gap ~2.0 – 2.5 eV) allows it to generate ROS under visible light or X-ray irradiation.

Therapeutic Window: This property can be exploited for Radiodynamic Therapy (RDT),

where X-rays activate the nanoparticles to kill deep-tissue tumor cells via oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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